Cas no 2090278-68-3 (2-(6-(Trifluoromethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(6-(Trifluoromethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol
• CAS No: 2090278-68-3
• MF: C₈H₈F₃N₃O
• MW: 219.163831710815
• CID: 5042474
• Update Time: 2025-10-28

2-(6-(Trifluoromethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(6-(trifluoromethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol
• 2-[6-(trifluoromethyl)imidazo[1,2-b]pyrazol-1-yl]ethanol
• 2-(6-(Trifluoromethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol

• Inchi： 1S/C8H8F3N3O/c9-8(10,11)6-5-7-13(3-4-15)1-2-14(7)12-6/h1-2,5,15H,3-4H2
• InChI Key： OYQCPZWTUMSWEI-UHFFFAOYSA-N
• SMILES： FC(C1C=C2N(C=CN2CCO)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.3
• Topological Polar Surface Area: 42.5

Additional information on 2-(6-(Trifluoromethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol

Comprehensive Overview of 2-(6-(Trifluoromethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol (CAS No. 2090278-68-3)

2-(6-(Trifluoromethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol (CAS No. 2090278-68-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of imidazo[1,2-b]pyrazole derivatives, which are known for their diverse biological activities. Its molecular structure incorporates a trifluoromethyl group, a moiety often associated with enhanced metabolic stability and lipophilicity, making it a valuable scaffold in drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

The synthesis of 2-(6-(Trifluoromethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol involves multi-step organic reactions, including cyclization and functional group transformations. Its CAS No. 2090278-68-3 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. The compound's ethanol-linked imidazopyrazole core offers versatility for further derivatization, a feature highly sought after in fragment-based drug design (FBDD). Recent publications highlight its role in modulating protein-protein interactions (PPIs), a hot topic in cancer therapeutics and neurodegenerative disease research.

From an analytical perspective, 2-(6-(Trifluoromethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol exhibits distinct spectroscopic properties. Nuclear magnetic resonance (NMR) studies reveal characteristic shifts for the imidazo[1,2-b]pyrazole protons and the trifluoromethyl group, while mass spectrometry confirms its molecular weight with high precision. These analytical markers are crucial for quality control in pharmaceutical intermediates production. The compound's solubility profile—moderate in polar organic solvents but limited in water—makes it suitable for formulation development, addressing common challenges in drug delivery systems optimization.

In the context of green chemistry initiatives, researchers are exploring eco-friendly synthetic routes for CAS No. 2090278-68-3. Catalytic methods using biodegradable reagents or flow chemistry techniques align with industry demands for sustainable manufacturing. Computational studies, including molecular docking and QSAR modeling, predict favorable binding affinities for this compound against various biological targets, particularly in immuno-oncology pathways. Such in silico approaches reduce experimental costs and accelerate lead compound identification—a key concern in AI-driven drug discovery platforms.

The stability of 2-(6-(Trifluoromethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol under different pH conditions has been systematically evaluated, revealing optimal storage at controlled temperatures. This data is vital for API manufacturers complying with ICH guidelines. Patent landscapes indicate growing intellectual property activity around imidazo[1,2-b]pyrazole analogs, with specific claims for CAS No. 2090278-68-3 in combination therapies. These developments coincide with rising investments in rare disease treatments and personalized medicine—trends frequently queried in scientific search engines.

Industrial-scale production of 2-(6-(Trifluoromethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol requires rigorous process optimization to ensure yield reproducibility. Continuous manufacturing systems with PAT (Process Analytical Technology) integration address this need while meeting GMP standards. The compound's logP value and hydrogen bond donor/acceptor count suggest favorable ADME properties, a critical consideration in preclinical development stages. These physicochemical parameters are frequently analyzed in medicinal chemistry forums and database queries.

Emerging applications of CAS No. 2090278-68-3 extend to material science, where its fluorinated structure contributes to novel liquid crystal or OLED materials development. Cross-disciplinary studies investigate its potential as a fluorescent probe for bioimaging, leveraging the trifluoromethyl group's unique electronic effects. Such innovations respond to market demands for multifunctional compounds in diagnostic-therapeutic hybrids (theranostics).

Quality assurance protocols for 2-(6-(Trifluoromethyl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol involve HPLC purity testing and residual solvent analysis per USP/EP monographs. Reference standards are commercially available for analytical method validation, ensuring regulatory compliance in pharmaceutical quality control laboratories. The compound's safety profile, documented through in vitro toxicity screening, supports its inclusion in hit-to-lead optimization pipelines—a frequent search topic among drug discovery professionals.